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Compound of Interest

Compound Name: 2-Methyl-3-hexanone

Cat. No.: B1206162 Get Quote

An In-Depth Technical Guide to 2-Methyl-3-hexanone: Molecular Properties

This guide provides essential molecular information for 2-Methyl-3-hexanone, tailored for

researchers, scientists, and professionals in drug development.

Core Molecular Data
2-Methyl-3-hexanone is a ketone with the IUPAC name 2-methylhexan-3-one.[1] It is also

known by synonyms such as Isopropyl Propyl Ketone and 2-Methylhexan-3-one.[1][2][3] The

compound is identified by the CAS Registry Number 7379-12-6.[1][2][3]

Quantitative Molecular Data
The fundamental molecular properties of 2-Methyl-3-hexanone are summarized in the table

below. This data is foundational for experimental design, analytical characterization, and

computational modeling.
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Property Value Source

Molecular Formula C7H14O
PubChem[1], Santa Cruz

Biotechnology[2], NIST[3]

Molecular Weight 114.19 g/mol

PubChem[1], Santa Cruz

Biotechnology[2],

ChemicalBook[4]

114.1855 g/mol NIST WebBook[3]

114.18778 g/mol The Good Scents Company[5]

CAS Number 7379-12-6
PubChem[1], Santa Cruz

Biotechnology[2], NIST[3]

Experimental Protocols
The molecular formula and weight of a compound like 2-Methyl-3-hexanone are determined

through established analytical chemistry techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, oxygen) in the compound. The resulting percentages are used to

calculate the empirical formula, which, in conjunction with the molecular weight from MS,

confirms the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure

elucidation, ¹³C and ¹H NMR spectroscopy can confirm the number of carbon and hydrogen

atoms in the molecule, corroborating the molecular formula.

Detailed, standardized protocols for these techniques are widely available through various

pharmacopeias and analytical chemistry literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-hexanone
https://www.scbt.com/p/2-methyl-3-hexanone-7379-12-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7379126&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-hexanone
https://www.scbt.com/p/2-methyl-3-hexanone-7379-12-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2237792.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7379126&Mask=4
https://www.thegoodscentscompany.com/data/rw1178501.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-hexanone
https://www.scbt.com/p/2-methyl-3-hexanone-7379-12-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7379126&Mask=4
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Molecular Properties
The following diagram illustrates the logical flow from the compound's identity to its

fundamental molecular properties.

2-Methyl-3-hexanone

Molecular Formula
C7H14O

Determines

Molecular Weight
114.19 g/mol

Calculated From

Click to download full resolution via product page

Relationship between Compound, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206162#2-methyl-3-hexanone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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